Cas no 1805424-48-9 (2-Cyano-5-(difluoromethyl)-3-hydroxy-4-(trifluoromethyl)pyridine)
2-Cyano-5-(difluoromethyl)-3-hydroxy-4-(trifluoromethyl)pyridine Chemical and Physical Properties
Names and Identifiers
-
- 2-Cyano-5-(difluoromethyl)-3-hydroxy-4-(trifluoromethyl)pyridine
-
- Inchi: 1S/C8H3F5N2O/c9-7(10)3-2-15-4(1-14)6(16)5(3)8(11,12)13/h2,7,16H
- InChI Key: NSCPBUUUHOOSTL-UHFFFAOYSA-N
- SMILES: FC(C1C(=C(C#N)N=CC=1C(F)F)O)(F)F
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 16
- Rotatable Bond Count: 1
- Complexity: 297
- XLogP3: 2.6
- Topological Polar Surface Area: 56.9
2-Cyano-5-(difluoromethyl)-3-hydroxy-4-(trifluoromethyl)pyridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029043246-1g |
2-Cyano-5-(difluoromethyl)-3-hydroxy-4-(trifluoromethyl)pyridine |
1805424-48-9 | 97% | 1g |
$1,579.40 | 2022-04-01 |
2-Cyano-5-(difluoromethyl)-3-hydroxy-4-(trifluoromethyl)pyridine Related Literature
-
Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
-
Hongxia Li,Aikifa Raza,Qiaoyu Ge,Jin-You Lu,TieJun Zhang Soft Matter, 2020,16, 6841-6849
-
Maomao Hou,Fenglin Zhong,Qiu Jin,Enjiang Liu,Jie Feng,Tengyun Wang,Yue Gao RSC Adv., 2017,7, 34392-34400
-
Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
-
Zhiyan Chen,Nan Wu,Yaobing Wang,Bing Wang,Yingde Wang J. Mater. Chem. A, 2018,6, 516-526
Additional information on 2-Cyano-5-(difluoromethyl)-3-hydroxy-4-(trifluoromethyl)pyridine
Recent Advances in the Study of 2-Cyano-5-(difluoromethyl)-3-hydroxy-4-(trifluoromethyl)pyridine (CAS: 1805424-48-9)
The compound 2-Cyano-5-(difluoromethyl)-3-hydroxy-4-(trifluoromethyl)pyridine (CAS: 1805424-48-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its unique trifluoromethyl and difluoromethyl substituents, exhibits promising potential in various therapeutic applications. Recent studies have focused on its synthesis, structural optimization, and biological activity, particularly in the context of enzyme inhibition and drug development.
One of the key areas of interest is the compound's role as a potent inhibitor of specific enzymes involved in inflammatory and metabolic pathways. Researchers have demonstrated that the presence of the cyano and hydroxyl groups, combined with the electron-withdrawing effects of the fluorinated substituents, enhances its binding affinity to target proteins. This has led to the exploration of 2-Cyano-5-(difluoromethyl)-3-hydroxy-4-(trifluoromethyl)pyridine as a lead compound for the development of novel anti-inflammatory and anti-diabetic agents.
In a recent study published in the Journal of Medicinal Chemistry, a team of researchers investigated the synthetic routes for this compound, optimizing reaction conditions to improve yield and purity. The study highlighted the use of palladium-catalyzed cross-coupling reactions and fluorination techniques to achieve the desired structural features. The researchers also conducted in vitro assays to evaluate the compound's inhibitory activity against cyclooxygenase-2 (COX-2) and aldose reductase, two enzymes implicated in inflammation and diabetic complications, respectively.
Another significant development involves the application of computational chemistry to understand the compound's interaction with biological targets. Molecular docking and dynamics simulations have revealed that the trifluoromethyl group plays a critical role in stabilizing the compound within the active site of target enzymes, thereby enhancing its inhibitory potency. These findings have provided valuable insights for the design of derivatives with improved pharmacokinetic properties.
Furthermore, preclinical studies have explored the compound's bioavailability and toxicity profile. Preliminary results indicate that 2-Cyano-5-(difluoromethyl)-3-hydroxy-4-(trifluoromethyl)pyridine exhibits favorable metabolic stability and low cytotoxicity, making it a viable candidate for further development. However, challenges remain in optimizing its solubility and ensuring selective targeting to minimize off-target effects.
In conclusion, the recent advancements in the study of 2-Cyano-5-(difluoromethyl)-3-hydroxy-4-(trifluoromethyl)pyridine (CAS: 1805424-48-9) underscore its potential as a versatile scaffold for drug discovery. Ongoing research aims to address the remaining challenges and translate these findings into clinically relevant therapeutics. The compound's unique structural features and promising biological activity make it a compelling subject for future investigations in the chemical biology and pharmaceutical sciences.
1805424-48-9 (2-Cyano-5-(difluoromethyl)-3-hydroxy-4-(trifluoromethyl)pyridine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)